Cas no 573673-11-7 (2-(4-Bromophenyl)-6-methyl-1,3-benzothiazole-7-sulfonic acid)

• Product Name: 2-(4-Bromophenyl)-6-methyl-1,3-benzothiazole-7-sulfonic acid
• CAS No: 573673-11-7
• MF: C₁₄H₁₀BrNO₃S₂
• MW: 384.268100261688
• CID: 2832852
• PubChem ID: 17956214
• Update Time: 2025-04-21

2-(4-Bromophenyl)-6-methyl-1,3-benzothiazole-7-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1456224
• 573673-11-7
• 2-(4-Bromophenyl)-6-methyl-1,3-benzothiazole-7-sulfonic acid
• DTXSID50591736

• Inchi： 1S/C14H10BrNO3S2/c1-8-2-7-11-12(13(8)21(17,18)19)20-14(16-11)9-3-5-10(15)6-4-9/h2-7H,1H3,(H,17,18,19)
• InChI Key： RVLWDVOBDXIGAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2=CC=C(C)C(=C2S1)S(=O)(=O)O

Computed Properties

• Exact Mass: 382.92855Da
• Monoisotopic Mass: 382.92855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų